Cas no 353761-03-2 (5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid)

• Product Name: 5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid
• CAS No: 353761-03-2
• MF: C₁₂H₉ClO₃
• MW: 236.651062726974
• CID: 6786704
• PubChem ID: 736323
• Update Time: 2025-10-24

5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID201228695
• SR-01000457806-1
• AKOS000109194
• VS-07616
• EU-0074394
• SR-01000457806
• 5-(3-chloro-2-methylphenyl)furan-2-carboxylic acid
• Cambridge id 6268709
• CB00163
• BIM-0012794.P001
• CBMicro_012622
• CS-0360561
• 5-(3-Chloro-2-methyl-phenyl)-furan-2-carboxylic acid
• 353761-03-2
• BBL024034
• STK173365
• SMSF0019153
• 5-(3-Chloro-2-methylphenyl)-2-furancarboxylic acid
• 5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid

• Inchi： 1S/C12H9ClO3/c1-7-8(3-2-4-9(7)13)10-5-6-11(16-10)12(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： LFEBNPDEXNGTRZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2=CC=C(C(=O)O)O2)=C1C

Computed Properties

• Exact Mass: 236.0240218g/mol
• Monoisotopic Mass: 236.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.4Ų

Additional information on 5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid

Introduction to 5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid (CAS No. 353761-03-2)

5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 353761-03-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of 5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid, particularly the presence of a chloro substituent on the phenyl ring and a carboxylic acid functional group on the furan ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and pharmacological exploration.

The 3-Chloro-2-methylphenyl moiety in the molecule introduces electrophilic centers that can participate in various chemical transformations, including nucleophilic aromatic substitution and cross-coupling reactions. These reactions are pivotal in constructing more complex molecular architectures, which can be tailored to target specific biological pathways. The furan-2-carboxylic acid portion of the compound provides a polar and acidic character, enabling interactions with biological molecules such as enzymes and receptors. This dual functionality makes 5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid a versatile intermediate in the synthesis of potential therapeutic agents.

In recent years, there has been a surge in research focused on developing novel compounds with improved pharmacological profiles. 5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid has been investigated for its potential role in addressing various therapeutic challenges. One of the most promising areas of research involves its application in anti-inflammatory and analgesic drug discovery. Studies have demonstrated that furan derivatives can modulate inflammatory pathways by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural motif present in 5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid suggests that it may exhibit inhibitory activity against these enzymes, thereby reducing inflammation and pain.

Furthermore, the 3-Chloro-2-methylphenyl substituent has been shown to enhance binding affinity to biological targets due to its ability to form multiple hydrogen bonds and hydrophobic interactions. This feature is particularly relevant in the development of small-molecule drugs that require high specificity and selectivity. Recent computational studies have predicted that 5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid could serve as a lead compound for further optimization towards potent inhibitors of inflammatory mediators. These findings highlight the compound's potential as a starting point for drug discovery programs targeting chronic inflammatory diseases.

The synthesis of 5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of a furan derivative, followed by functionalization at the 2-position with a carboxylic acid group. Subsequent introduction of the 3-Chloro-2-methylphenyl moiety is achieved through halogenation and cross-coupling reactions. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability, making it feasible to produce larger quantities of this compound for research purposes.

From a medicinal chemistry perspective, 5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid represents an excellent example of how structural modifications can influence biological activity. The combination of electronic and steric effects introduced by the chloro and methyl groups on the phenyl ring modulates its interaction with biological targets. This principle is fundamental in drug design, where subtle changes in molecular structure can lead to significant differences in potency, selectivity, and pharmacokinetic properties. Researchers have leveraged this knowledge to design derivatives of 5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid with enhanced pharmacological profiles, demonstrating its importance as a chemical scaffold.

The growing interest in natural product-inspired scaffolds has also spurred investigations into derivatives of 5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid that mimic bioactive molecules found in plants and microorganisms. Furan derivatives are abundant in nature and exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. By synthesizing analogs based on 5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid, scientists aim to uncover new therapeutic agents with improved efficacy and reduced side effects. These efforts align with global trends toward sustainable drug discovery, where natural products serve as inspiration for novel chemical entities.

Another area where 5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid has shown promise is in the development of radiolabeled probes for diagnostic imaging. Furan-based compounds can be incorporated into molecules used for positron emission tomography (PET) scans, allowing researchers to visualize biological processes non-invasively. The unique structural features of this compound make it an attractive candidate for labeling with radioactive isotopes such as fluorine-18 or carbon-11. Such probes are invaluable tools for understanding disease mechanisms at the molecular level and for evaluating the efficacy of potential treatments.

In conclusion,5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid (CAS No. 353761-03-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its structural features enable diverse applications across multiple therapeutic areas, including anti-inflammatory drugs, pain management agents, and diagnostic imaging probes. The ongoing research into this compound underscores its importance as a chemical scaffold for innovative therapies. As scientific understanding continues to evolve, it is likely that new applications for 5-(3-Chloro-2-methylphenyl)furan-2-carboxylic acid will emerge, further solidifying its role in advancing medical science.